Cas no 2248392-00-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate
• CAS No: 2248392-00-7
• MF: C₁₉H₁₄ClNO₄
• MW: 355.771764278412
• CID: 6355597
• PubChem ID: 165725896
• Update Time: 2025-09-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248392-00-7
• EN300-6518619
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate

• Inchi： 1S/C19H14ClNO4/c20-13-5-3-4-12(10-13)11-19(8-9-19)18(24)25-21-16(22)14-6-1-2-7-15(14)17(21)23/h1-7,10H,8-9,11H2
• InChI Key： RBQNTWQWRBPMGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 355.0611356g/mol
• Monoisotopic Mass: 355.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate (CAS No. 2248392-00-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate, identified by its CAS number 2248392-00-7, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a dioxo group, a dihydroisoindole core, and a cyclopropane moiety substituted with a (3-chlorophenyl)methyl group, which collectively contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and the dihydroisoindole scaffold is particularly noteworthy for its versatility in medicinal chemistry. The presence of the dioxo group enhances the electrophilic nature of the molecule, making it a promising candidate for further functionalization. Additionally, the cyclopropane ring introduces rigidity to the structure, which can influence both the pharmacokinetic and pharmacodynamic properties of derivatives. The (3-chlorophenyl)methyl substituent further modulates the electronic distribution and steric environment, offering opportunities for fine-tuning biological activity.

In the realm of pharmaceutical research, the synthesis and characterization of such complex molecules are essential for understanding their mode of action and therapeutic potential. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate structure has been explored in various contexts, including its interaction with biological targets and its potential as an intermediate in multi-step synthetic pathways. The compound’s ability to engage with biological systems at multiple levels makes it a valuable asset in the quest for innovative treatments.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modifications. Researchers have leveraged this flexibility to develop analogues with enhanced binding affinity or altered metabolic stability. For instance, modifications to the (3-chlorophenyl)methyl group have been shown to significantly impact receptor binding profiles, suggesting that this moiety plays a crucial role in determining biological activity. Such findings underscore the importance of structural optimization in drug development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to establish the heterocyclic core and protective group strategies to ensure regioselective functionalization. The integration of advanced techniques such as transition metal catalysis has further streamlined the synthesis process, enabling access to complex derivatives with greater efficiency.

From a computational chemistry perspective, modeling studies have provided insights into the conformational preferences and electronic properties of this molecule. These studies have been instrumental in predicting its behavior in biological systems and guiding experimental efforts. For example, molecular dynamics simulations have revealed that the cyclopropane ring adopts specific conformations that are critical for interactions with protein targets. Such computational insights complement experimental data and accelerate the discovery process.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(3-chlorophenyl)methyl]cyclopropane-1-carboxylate has yielded promising results in preclinical models. Initial assays have demonstrated activity against several targets relevant to human health conditions such as inflammation and neurodegeneration. The compound’s ability to modulate signaling pathways associated with these diseases makes it an attractive candidate for further investigation. Additionally, its favorable pharmacokinetic profile suggests that it may exhibit good bioavailability and reduced toxicity upon systemic administration.

Future directions in research may focus on exploring derivatives of this compound that exhibit improved efficacy or selectivity. Strategies such as library-based screening or structure-based drug design could be employed to identify novel analogues with enhanced therapeutic potential. Furthermore, investigating the compound’s mechanism of action at a molecular level will provide valuable insights into its biological effects and inform rational drug design strategies.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoi ndol -2 -y l 1 -[( 3 -chlorophen ylmeth yl ] cyc lopr opane - 1 -carboxy l ate (CAS No .2248392 -00 -7) stands as a testament to the power of medicinal chemistry in crafting molecules with tailored biological activities. Its unique structural features and promising preclinical results position it as a key player in ongoing efforts to develop innovative therapeutic agents. As research continues to unravel its full potential,this compound is poised to make significant contributions to human health advancements.